Cas no 692288-00-9 ((1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE)

• Product Name: (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
• CAS No: 692288-00-9
• MF: C₂₃H₂₇NO₂
• MW: 349.46598649025
• CID: 5234990
• Update Time: 2026-03-08

(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE Chemical and Physical Properties

Names and Identifiers

• (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
• (1E,4E)-1-[3-(4-tert-butylphenoxy)phenyl]-5-(dimethylamino)penta-1,4-dien-3-one

• Inchi： 1S/C23H27NO2/c1-23(2,3)19-10-13-21(14-11-19)26-22-8-6-7-18(17-22)9-12-20(25)15-16-24(4)5/h6-17H,1-5H3
• InChI Key： OSDAYWNBUJFOFZ-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(OC2C=C(C=CC(C=CN(C)C)=O)C=CC=2)=CC=1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE

Research Brief on (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE (CAS: 692288-00-9)

The compound (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE (CAS: 692288-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on its molecular mechanisms, pharmacological properties, and potential clinical applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's unique structural features, which include a conjugated dienone system and a dimethylamino group, contributing to its bioactivity. Investigations into its mechanism of action suggest that it may function as a modulator of key cellular pathways, including those involved in inflammation and apoptosis. Preliminary in vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer and neurodegenerative diseases.

One of the most notable findings is the compound's ability to inhibit specific protein kinases, which are often dysregulated in cancer. A 2023 study published in the Journal of Medicinal Chemistry reported that (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE exhibited potent inhibitory effects against a panel of kinase targets, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its anticancer properties, the compound has shown neuroprotective effects in models of neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2022 revealed that it could mitigate oxidative stress and reduce neuronal apoptosis in vitro. These findings underscore its potential as a multifunctional therapeutic agent, though further studies are needed to elucidate its safety and efficacy profiles.

The synthesis and optimization of (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, a 2023 patent application disclosed a novel synthetic route that enhances yield and purity, facilitating further preclinical evaluation.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need optimization to ensure its suitability for clinical use. Additionally, comprehensive toxicology studies are required to assess its long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications.

In conclusion, (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE represents a compelling candidate for further investigation in drug discovery. Its dual functionality as a kinase inhibitor and neuroprotective agent positions it as a versatile tool for addressing unmet medical needs. Future research should prioritize mechanistic studies, derivative optimization, and preclinical trials to unlock its full therapeutic potential.